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Compound of Interest

Compound Name: 1,3,5-Tris(3-bromophenyl)benzene

Cat. No.: B189653

Technical Guide: 1,3,5-Tris(3-
bromophenyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,3,5-Tris(3-bromophenyl)benzene
(CAS No. 96761-85-2), a versatile trifunctional building block crucial for the development of
advanced materials. This document details its commercial availability, physicochemical
properties, synthesis protocols, and key applications, with a focus on its role in creating porous
organic frameworks.

Commercial Availability

1,3,5-Tris(3-bromophenyl)benzene is readily available from a variety of chemical suppliers
specializing in organic building blocks and materials science precursors. The compound is
typically offered in research quantities, ranging from grams to tens of grams. Potential suppliers
include, but are not limited to, CD Biopatrticles and ChemBK.[1] Purity levels are generally high,
with suppliers often quoting a minimum of 96% as determined by High-Performance Liquid
Chromatography (HPLC).[2] Due to its specialized nature, it is intended for professional
research and industrial use only.

Physicochemical and Quantitative Data
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The structural and physical properties of 1,3,5-Tris(3-bromophenyl)benzene are summarized

in the table below. These characteristics make it a robust building block for creating materials

with high thermal stability.

Property Value Source

CAS Number 96761-85-2 [2]

Molecular Formula C24H15Brs [2]

Molecular Weight 543.09 g/mol [3]
White to yellow crystalline

Appearance , [3]
solid/powder

Melting Point 170.0t0 174.0 °C [3114]

Boiling Point (Predicted)

553.9+45.0 °C

[4]

Density (Predicted)

1.626 + 0.06 g/cm?3

[4]

Soluble in toluene, ethanol,

dimethylformamide, and

Solubility )
methylene chloride; Insoluble
in water.[4]

Purity (Typical) > 96% (HPLC)

[2]

Note: Some physical properties, such as boiling point and density, are predicted values based

on computational models.

Experimental Protocols
Synthesis of 1,3,5-Tris(3-bromophenyl)benzene

A common and effective method for synthesizing 1,3,5-triarylbenzenes is through the acid-

catalyzed trimerization of the corresponding acetophenone derivative.[5] For 1,3,5-Tris(3-

bromophenyl)benzene, the precursor is 3'-bromoacetophenone.

Reaction: Cyclocondensation of 3'-Bromoacetophenone
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Materials:

e 3'-Bromoacetophenone

» Tetrachlorosilane (SiCls) or another suitable acid catalyst
e Anhydrous solvent (e.g., toluene)

o Ethanol (for recrystallization)

e Magnesium sulfate (for drying)

« Silica gel for column chromatography

o Standard laboratory glassware for reflux and extraction
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 3'-bromoacetophenone in anhydrous toluene.

o Catalyst Addition: Slowly add tetrachlorosilane to the solution. A molar ratio of approximately
1:1 between the acetophenone and the catalyst can be effective, though optimization may be
required.

o Reflux: Heat the reaction mixture to reflux and maintain for several hours (e.g., 6-12 hours),
monitoring the reaction progress using Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the
reaction by carefully adding water or a saturated sodium bicarbonate solution.

o Extraction: Transfer the mixture to a separatory funnel and extract the organic layer. Wash
the organic layer sequentially with water and brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure to obtain the crude product.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

« Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g.,
ethanol/water) or by column chromatography on silica gel to yield pure 1,3,5-Tris(3-
bromophenyl)benzene.

Application in Covalent Organic Framework (COF)
Synthesis

1,3,5-Tris(3-bromophenyl)benzene is an ideal building block for creating two-dimensional
Covalent Organic Frameworks (2D COFs) due to its Cs symmetry. The bromine atoms serve as
reactive sites for Ullmann coupling reactions, which form strong carbon-carbon bonds to create
a porous, honeycomb-like network.

Reaction: Surface-Mediated Ullmann Coupling

Materials:

1,3,5-Tris(3-bromophenyl)benzene

A metallic substrate (e.g., Cu(111), Ag(111), or Au(111) single crystal)

Ultra-high vacuum (UHV) system

Scanning Tunneling Microscope (STM) for characterization
Procedure:

e Substrate Preparation: Prepare an atomically clean metallic substrate surface through cycles
of sputtering and annealing within the UHV system.

o Deposition: Deposit 1,3,5-Tris(3-bromophenyl)benzene onto the clean substrate via
thermal evaporation from a Knudsen cell. The substrate is typically held at room temperature
during deposition.

» Polymerization: Anneal the substrate to a specific temperature (e.g., 200-400 °C). This
thermal energy initiates the debromination of the precursor molecules followed by the
Ulimann-type coupling between the resulting radical species on the surface.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b189653?utm_src=pdf-body
https://www.benchchem.com/product/b189653?utm_src=pdf-body
https://www.benchchem.com/product/b189653?utm_src=pdf-body
https://www.benchchem.com/product/b189653?utm_src=pdf-body
https://www.benchchem.com/product/b189653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Characterization: The formation and structure of the resulting 2D COF can be directly
visualized and characterized in-situ using STM. The resulting network typically exhibits a

porous, honeycomb lattice.[6][7]

Visualizations

The following diagrams, generated using the DOT language, illustrate the key processes
described in this guide.
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Caption: Workflow for the synthesis of 1,3,5-Tris(3-bromophenyl)benzene.

Caption: Formation of a 2D COF from 1,3,5-Tris(3-bromophenyl)benzene nodes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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